N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-3,5-dimethylisoxazole-4-sulfonamide

• IUPAC Name: 3,5-dimethyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl]-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C14H17N7O3S/c1-9-14(10(2)24-18-9)25(22,23)19-11-5-6-20(7-11)13-4-3-12-16-15-8-21(12)17-13/h3-4,8,11,19H,5-7H2,1-2H3
• InChI Key: UAONSABXKOBYAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NC2CCN(C2)C3=NN4C=NN=C4C=C3
• Molecular Formula: C14H17N7O3S
• Molecular Weight: 363.40 g/mol
• CAS No.: 2034231-23-5

Description

N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-3,5-dimethylisoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C14H17N7O3S and its molecular weight is 363.4. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

Compounds like N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-3,5-dimethylisoxazole-4-sulfonamide, have been found to possess excellent herbicidal activity. These compounds have been effective on a broad spectrum of vegetation at low application rates, showcasing their potential in agricultural applications (Moran, 2003).

Structure-Activity Relationships in ALS Inhibitors

Research into structure-activity relationships of compounds like this compound has been conducted to understand their potential as ALS (acetolactate synthase) inhibitors. These studies have led to the development of new herbicidal compounds (Ren et al., 2000).

Insecticidal Agents

A novel series of biologically active heterocyclic compounds, including derivatives of this compound, have been synthesized and investigated for their use as insecticidal agents. These compounds have shown potent toxic effects against pests like the cotton leafworm, Spodoptera littoralis (Soliman et al., 2020).

Antifungal Activity

Research into the synthesis of compounds with a pyridine-3-sulfonamide scaffold, including derivatives of this compound, has been conducted to combat fungal infections. These compounds have shown greater efficacy than fluconazole against species like Candida albicans and Rhodotorula mucilaginosa (Szafrański et al., 2017).

Anti-Asthmatic Activity

Some derivatives of this compound have been synthesized and evaluated for their potential in treating asthma and respiratory diseases. These compounds have shown excellent anti-asthmatic activity (Kuwahara et al., 1997).